Cas no 13096-22-5 (1-aziridinyl-3-pyridinyl-Methanone)

• Product Name: 1-aziridinyl-3-pyridinyl-Methanone
• CAS No: 13096-22-5
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 148191
• PubChem ID: 202690
• Update Time: 2025-04-19

1-aziridinyl-3-pyridinyl-Methanone Chemical and Physical Properties

Names and Identifiers

• 1-aziridinyl-3-pyridinyl-Methanone
• aziridin-1-yl(pyridin-3-yl)methanone
• Aziridine, 1-(3-pyridinylcarbonyl)- (9CI)
• Methanone,1-aziridinyl-3-pyridinyl-
• 3-(1-Aziridinylcarbonyl)pyridine
• BRN 0121910
• Nicotinoylethylenimine
• N-Nicotinoylethylenimine
• Pyridine, 3-(1-aziridinylcarbonyl)-
• 13096-22-5
• DTXSID80156817

• Inchi： 1S/C8H8N2O/c11-8(10-4-5-10)7-2-1-3-9-6-7/h1-3,6H,4-5H2
• InChI Key： FKQIQYJYXCZCMQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)N1CC1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.293
• Boiling Point: 301.6°Cat760mmHg
• Flash Point: 136.2°C
• Refractive Index: 1.625
• PSA: 32.97